Cas no 898776-49-3 (2,6-Dimethyl-4'-pyrrolidinomethyl benzophenone)

• Product Name: 2,6-Dimethyl-4'-pyrrolidinomethyl benzophenone
• CAS No: 898776-49-3
• MF: C₂₀H₂₃NO
• MW: 293.402725458145
• MDL: MFCD03841519
• CID: 1945421
• PubChem ID: 24724350
• Update Time: 2025-06-25

2,6-Dimethyl-4'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,6-dimethylphenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 2,6-DIMETHYL-4'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• CTK5G5565
• AG-H-65670
• 2,6-dimethyl-4'-pyrrolidinomethyl benzophenone
• 2,5-DIMETHOXY-4-ETHYLTHIOBENZALDEHYDE
• AKOS016019769
• 2,6-dimethyl-4'-pyrrolidinomethylbenzophenone
• 898776-49-3
• DTXSID20642749
• MFCD03841519
• (2,6-Dimethylphenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• 2,6-Dimethyl-4'-pyrrolidinomethyl benzophenone

• MDL： MFCD03841519
• Inchi： 1S/C20H23NO/c1-15-6-5-7-16(2)19(15)20(22)18-10-8-17(9-11-18)14-21-12-3-4-13-21/h5-11H,3-4,12-14H2,1-2H3
• InChI Key： NHXXNZZWCRFSCB-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC=CC=1C)C1C=CC(=CC=1)CN1CCCC1

Computed Properties

• Exact Mass: 293.17800
• Monoisotopic Mass: 293.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.06810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,6-Dimethyl-4'-pyrrolidinomethyl benzophenone

Professional Introduction to 2,6-Dimethyl-4'-pyrrolidinomethyl benzophenone (CAS No. 898776-49-3)

2,6-Dimethyl-4'-pyrrolidinomethyl benzophenone, a compound with the chemical formula C₂₁H₂₅NO, is a derivative of benzophenone featuring a pyrrolidine moiety at the 4'-position. This compound has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications. The presence of the pyrrolidinomethyl group introduces a chiral center, making it a valuable candidate for the development of enantiomerically pure drugs and advanced functional materials.

The CAS number 898776-49-3 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The structure of 2,6-Dimethyl-4'-pyrrolidinomethyl benzophenone consists of a benzophenone core substituted with two methyl groups at the 2- and 6-positions, along with a pyrrolidinomethyl group at the 4'-position. This specific arrangement imparts distinct electronic and steric properties that make it useful in various chemical reactions and applications.

In recent years, there has been growing interest in the synthesis and applications of benzophenone derivatives due to their versatility in pharmaceuticals, agrochemicals, and materials science. The pyrrolidinomethyl group in this compound enhances its reactivity and binding affinity, making it an attractive scaffold for drug design. For instance, modifications at this position can influence the metabolic stability and pharmacokinetic properties of derived molecules.

One of the most compelling aspects of 2,6-Dimethyl-4'-pyrrolidinomethyl benzophenone is its potential in the development of novel photoinitiators. Benzophenone-based compounds are widely used in polymer chemistry as photoinitiators for UV-curable resins due to their ability to efficiently absorb UV light and generate reactive species. The introduction of the pyrrolidinomethyl group may enhance the thermal stability and reactivity of these initiators, opening new avenues for high-performance polymer formulations.

Recent studies have explored the use of benzophenone derivatives in medicinal chemistry for their ability to modulate biological pathways. The pyrrolidinomethyl benzophenone structure has shown promise in preliminary screenings as a scaffold for kinase inhibitors and other therapeutic agents. The chiral center introduced by the pyrrolidine moiety allows for the synthesis of enantiomerically pure compounds, which are often required for optimal biological activity and reduced side effects.

The synthesis of 2,6-Dimethyl-4'-pyrrolidinomethyl benzophenone involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations to introduce the pyrrolidinomethyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity.

In conclusion, 2,6-Dimethyl-4'-pyrrolidinomethyl benzophenone (CAS No. 898776-49-3) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it a valuable building block for drug discovery and advanced functional materials. As research continues to uncover new synthetic methods and applications, this compound is poised to play an increasingly important role in scientific innovation.